Cas no 1504-75-2 (2-Propenal,3-(4-methylphenyl)-)

2-Propenal,3-(4-methylphenyl)-, also known as 4-methylcinnamaldehyde, is an α,β-unsaturated aldehyde with the molecular formula C₁₀H₁₀O. This compound features a reactive acrylaldehyde group conjugated with an aromatic ring, making it useful in organic synthesis, particularly in Michael additions and aldol condensations. Its structure combines the electrophilic properties of the aldehyde with the stability of the 4-methylphenyl substituent, offering selective reactivity for fine chemical applications. The compound is commonly employed as an intermediate in pharmaceuticals, fragrances, and flavoring agents due to its aromatic characteristics. Its well-defined chemical properties and stability under controlled conditions make it a reliable building block in synthetic chemistry.
2-Propenal,3-(4-methylphenyl)- structure
1504-75-2 structure
Product Name:2-Propenal,3-(4-methylphenyl)-
CAS No:1504-75-2
MF:C10H10O
MW:146.185802936554
CID:176840
PubChem ID:582941
Update Time:2025-11-02

2-Propenal,3-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenal,3-(4-methylphenyl)-
    • 1-p-Tolylethanone
    • 3-(4-methyl-phenyl)-propenal
    • 3-p-tolylacrylaldehyde
    • 3-p-tolyl-propenal
    • 4'-meth
    • 4-methylacetophenone
    • 4'-Methylacetophenone
    • 4-methylcinnamaldehyde
    • 4-methyl-cinnamaldehyde
    • Acetophenone, 4'-methyl-
    • Ethanone, 1-(4-methylphenyl)-
    • Melilotal
    • p-Acetyltoluene
    • para-methylacetophenone
    • para-methylcinnamaldehyde
    • p-methyl-acetophenone
    • p-Methylacetophenone
    • p-methylcinnamaldehyde
    • p-methylphenyl methyl ketone
    • 3-(p-Tolyl)acrylaldehyde
    • 2-Propenal, 3-(4-methylphenyl)-
    • UNII-9006RI7I1E
    • 2-Propenal, 3-(4-methylphenyl)-, (2E)-
    • (2E)-3-(4-Methylphenyl)-2-propenal
    • p-Methyl-Cinnamaldehyde
    • (2E)-3-(4-methylphenyl)prop-2-enal
    • p-Methylcinnamaldehyde, 8CI
    • (E)-3-p-Tolylacrylaldehyde
    • CS-0369179
    • (E)-3-(p-tolyl)-acrylaldehyde
    • J-501957
    • p-methyl hydrocinnamic aldehyde
    • Methylcinnamaldehyde, p-
    • 1504-75-2
    • MFCD08460295
    • SCHEMBL566332
    • p-methyl cinnamaldehyde
    • DTXSID60862681
    • FEMA 3640
    • (2E)-3-(4-Methylphenyl)-2-propenal #
    • EN300-1246750
    • (E)-3-(4-methylphenyl)prop-2-enal
    • Cinnamaldehyde, p-methyl-
    • PK04_096271
    • (E)-3-(4-methylphenyl)acrylaldehyde
    • P-METHYL CINNAMALDEHYDE [FHFI]
    • BS-15463
    • 3-(4-Methylphenyl)-2-propenal
    • 2-PROPENAL, 3-(4-METHYLPHENYL)-,(2E)
    • 56578-35-9
    • trans-4-Methylcinnamaldehyde, 90%
    • AS-30840
    • CHEBI:173613
    • AKOS006290470
    • 3-p-Tolylprop-2-enal
    • (E)-3-(p-Tolyl)acrylaldehyde
    • 2-PROPENAL,3-(4-METHYLPHENYL)-,(2E)
    • 9006RI7I1E
    • 3-P-Tolylpropenal
    • FEMA No. 3640
    • Q27271258
    • 3-p-Tolylacrolein
    • CS-W005010
    • 3-(P-Methylphenyl)propenal
    • NCGC00170999-01
    • Inchi: 1S/C10H10O/c1-9-4-6-10(7-5-9)3-2-8-11/h2-8H,1H3
    • InChI Key: DKOUYOVAEBQFHU-UHFFFAOYSA-N
    • SMILES: O=CC=CC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 146.0732
  • Monoisotopic Mass: 146.073164938g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.3
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 0.9670
  • Melting Point: 41.5°C
  • Boiling Point: 225.81°C (rough estimate)
  • Refractive Index: 1.5876 (estimate)
  • PSA: 17.07
  • FEMA: 3640 | P-METHYLCINNAMALDEHYDE

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Additional information on 2-Propenal,3-(4-methylphenyl)-

Exploring the Properties and Applications of 2-Propenal,3-(4-methylphenyl)- (CAS No. 1504-75-2)

2-Propenal,3-(4-methylphenyl)-, also known by its CAS number 1504-75-2, is a specialized organic compound that has garnered attention in various industrial and research applications. This compound belongs to the family of unsaturated aldehydes, characterized by the presence of an aldehyde group and a vinyl group attached to a benzene ring substituted with a methyl group. Its unique molecular structure makes it a valuable intermediate in the synthesis of more complex chemicals.

The chemical formula of 2-Propenal,3-(4-methylphenyl)- is C10H10O, with a molecular weight of 146.19 g/mol. The compound is often utilized in the field of organic synthesis, where it serves as a building block for the production of fragrances, pharmaceuticals, and specialty polymers. Researchers have also explored its potential in material science, particularly in the development of advanced coatings and adhesives.

One of the most intriguing aspects of 2-Propenal,3-(4-methylphenyl)- is its reactivity. The presence of both an aldehyde group and a double bond in its structure allows for a variety of chemical transformations, including nucleophilic additions and Diels-Alder reactions. These properties make it a versatile reagent in synthetic chemistry, enabling the creation of complex molecular architectures with high precision.

In recent years, the demand for specialty chemicals like 2-Propenal,3-(4-methylphenyl)- has surged, driven by advancements in green chemistry and sustainable manufacturing processes. Companies are increasingly focusing on eco-friendly alternatives, and this compound has been investigated for its potential in biodegradable materials and low-toxicity formulations. Such applications align with global trends toward reducing environmental impact and improving workplace safety.

The market for 2-Propenal,3-(4-methylphenyl)- is also influenced by its role in the flavor and fragrance industry. Its aromatic properties make it a candidate for use in perfumes and food additives, where subtlety and stability are paramount. Additionally, its derivatives have been studied for their potential in pharmaceutical intermediates, particularly in the synthesis of anti-inflammatory and antimicrobial agents.

From a safety and handling perspective, 2-Propenal,3-(4-methylphenyl)- requires careful storage and handling to maintain its stability. It is typically stored in cool, dry environments away from strong oxidizing agents. Researchers and industrial users must adhere to standard protocols to ensure safe usage, including proper ventilation and personal protective equipment (PPE).

Looking ahead, the future of 2-Propenal,3-(4-methylphenyl)- appears promising, with ongoing research exploring its applications in nanotechnology and smart materials. As industries continue to innovate, this compound may play a pivotal role in the development of next-generation products. Its versatility and reactivity position it as a key player in the evolving landscape of fine chemicals and advanced materials.

For those seeking detailed technical data or sourcing options for 2-Propenal,3-(4-methylphenyl)- (CAS No. 1504-75-2), it is advisable to consult reputable chemical suppliers and databases. Ensuring the purity and quality of the compound is essential for achieving consistent results in both research and industrial applications.

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